N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H30N2O5/c1-15-7-6-8-19(16(15)2)25-23(27)17-9-11-26(12-10-17)24(28)18-13-20(29-3)22(31-5)21(14-18)30-4/h6-8,13-14,17H,9-12H2,1-5H3,(H,25,27)
• InChI Key: VFOIROJQBMXROG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)C
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol

Description

N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide, also known as URB597, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic properties. URB597 is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down the endocannabinoid anandamide. By inhibiting FAAH, URB597 increases the levels of anandamide in the body, leading to a range of potential therapeutic effects.

Mechanism of Action

N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide works by inhibiting the enzyme FAAH, which is responsible for breaking down anandamide. Anandamide is an endocannabinoid that acts as a neurotransmitter and has a range of potential therapeutic effects, including pain relief, mood regulation, and appetite control. By inhibiting FAAH, N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide increases the levels of anandamide in the body, leading to these potential therapeutic effects.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide has been shown to have a range of biochemical and physiological effects. Studies have shown that N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide increases the levels of anandamide in the body, leading to pain relief, mood regulation, and appetite control. Additionally, N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide has been shown to have anti-inflammatory effects and to increase the levels of other endocannabinoids, such as 2-arachidonoylglycerol (2-AG).

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide has several advantages for use in lab experiments. It is a selective inhibitor of FAAH, meaning that it only affects the breakdown of anandamide and not other neurotransmitters. Additionally, N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide has been shown to have a low toxicity profile and to be well-tolerated in animal studies.
One limitation of N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide is that it has a relatively short half-life, meaning that its effects may not be long-lasting. Additionally, N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide may have off-target effects on other enzymes and receptors, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide. One area of interest is the development of novel FAAH inhibitors with improved pharmacokinetic properties and selectivity. Additionally, further research is needed to fully understand the mechanisms of action of N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide and its potential therapeutic applications in various disease states. Finally, there is a need for further studies to assess the safety and efficacy of N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide in human clinical trials.

Scientific Research Applications

N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide has been the subject of extensive scientific research due to its potential therapeutic properties. Studies have shown that N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)-4-piperidinecarboxamide has analgesic, anxiolytic, and antidepressant effects, as well as potential applications in the treatment of addiction, obesity, and neurodegenerative diseases such as Alzheimer's and Parkinson's.